![molecular formula C11H15BrClNO B1525231 3-[(3-Bromobenzyl)oxy]pyrrolidine hydrochloride CAS No. 1220034-84-3](/img/structure/B1525231.png)
3-[(3-Bromobenzyl)oxy]pyrrolidine hydrochloride
Overview
Description
3-[(3-Bromobenzyl)oxy]pyrrolidine hydrochloride is a chemical compound with the CAS number 1220034-84-3 . It is used in scientific experiments for a diverse range of applications.
Molecular Structure Analysis
The molecular formula of 3-[(3-Bromobenzyl)oxy]pyrrolidine hydrochloride is C11H15BrClNO. The molecular weight of the compound is 292.6 g/mol.Scientific Research Applications
Pharmacology
In the field of pharmacology, 3-[(3-Bromobenzyl)oxy]pyrrolidine hydrochloride is utilized as a precursor for the synthesis of various pharmacologically active compounds. Its structure serves as a building block in the development of new drugs, particularly those targeting neurological disorders due to its ability to cross the blood-brain barrier .
Material Science
Material scientists employ this compound in the synthesis of novel materials with potential applications in electronics and nanotechnology. Its unique properties can contribute to the development of advanced polymers and composites .
Chemical Synthesis
3-[(3-Bromobenzyl)oxy]pyrrolidine hydrochloride: plays a crucial role in chemical synthesis as an intermediate. It is involved in various organic reactions, including coupling reactions and as a protecting group for sensitive moieties during complex syntheses .
Analytical Chemistry
In analytical chemistry, this compound is used as a standard or reference material in chromatographic analysis and mass spectrometry. It helps in the identification and quantification of complex mixtures and in the calibration of analytical instruments .
Biopharma Production
The biopharmaceutical industry utilizes 3-[(3-Bromobenzyl)oxy]pyrrolidine hydrochloride in the production of therapeutic proteins and peptides. It can act as a stabilizer or an intermediate in the formulation of drug products .
Life Sciences Research
Researchers in life sciences use this compound in molecular biology and biochemistry experiments. It may be involved in the study of cell signaling pathways, protein interactions, and in the development of biochemical assays .
Safety and Hazards
properties
IUPAC Name |
3-[(3-bromophenyl)methoxy]pyrrolidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO.ClH/c12-10-3-1-2-9(6-10)8-14-11-4-5-13-7-11;/h1-3,6,11,13H,4-5,7-8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOMHNLJQUXVFMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1OCC2=CC(=CC=C2)Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3-Bromobenzyl)oxy]pyrrolidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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